Methyl2-aminoadamantane-1-carboxylatehydrochloride
Overview
Description
Methyl 2-aminoadamantane-1-carboxylate hydrochloride, also known as MAAH, is a compound composed of a methyl group attached to an amino group, two adamantane rings, and a carboxyl group. It is a mixture of two diastereomers, which are molecules that are non-superimposable mirror images of each other. This compound has found many applications in the scientific research field, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively. In
Scientific Research Applications
Methyl 2-aminoadamantane-1-carboxylate hydrochloride has been studied extensively in the scientific research field. It has been used in the synthesis of organic compounds, such as adamantane derivatives, and as a reagent in the synthesis of pharmaceuticals. It has also been used in the synthesis of polymers, and in the preparation of other compounds, such as polyamides. Additionally, it has been used in the study of enzyme-catalyzed reactions and in the study of the structure and properties of proteins.
Mechanism of Action
Methyl 2-aminoadamantane-1-carboxylate hydrochloride has been studied extensively in the scientific research field. It has been found to act as a substrate for enzymes, and to interact with proteins. Specifically, it has been found to interact with cysteine residues, which are amino acids that are important for the structure and function of proteins. Additionally, it has been found to interact with other amino acids, such as lysine and arginine.
Biochemical and Physiological Effects
Methyl 2-aminoadamantane-1-carboxylate hydrochloride has been studied extensively in the scientific research field. It has been found to have a number of biochemical and physiological effects. Specifically, it has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been found to have an inhibitory effect on the enzyme lipoxygenase, which is involved in the metabolism of fatty acids. Furthermore, it has been found to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins.
Advantages and Limitations for Lab Experiments
Methyl 2-aminoadamantane-1-carboxylate hydrochloride has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is commercially available. Additionally, it is relatively stable, and can be stored for extended periods of time. However, it is important to note that it is toxic and should be handled with caution. Additionally, it is important to note that it is a mixture of two diastereomers, and that the two diastereomers may have different activities and effects.
Future Directions
Methyl 2-aminoadamantane-1-carboxylate hydrochloride has many potential future directions for research. One potential direction is to further investigate its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted on its potential applications in the synthesis of organic compounds and pharmaceuticals. Additionally, further research could be conducted on its potential applications in the study of enzymes and proteins. Additionally, further research could be conducted on its potential applications in the study of the structure and properties of proteins. Finally, further research could be conducted on its potential applications in the synthesis of polymers and other compounds.
Synthesis Methods
Methyl 2-aminoadamantane-1-carboxylate hydrochloride can be synthesized through a two-step process. The first step involves the reaction of 2-aminoadamantane-1-carboxylic acid with methyl iodide in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields methyl 2-aminoadamantane-1-carboxylate. The second step involves the reaction of methyl 2-aminoadamantane-1-carboxylate with hydrochloric acid, which yields methyl 2-aminoadamantane-1-carboxylate hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-aminoadamantane-1-carboxylate hydrochloride involves the reaction of 2-aminoadamantane with methyl chloroformate followed by treatment with hydrochloric acid to yield a mixture of diastereomers.", "Starting Materials": [ "2-aminoadamantane", "Methyl chloroformate", "Hydrochloric acid" ], "Reaction": [ "2-aminoadamantane is reacted with excess methyl chloroformate in the presence of a base such as triethylamine to yield methyl 2-aminoadamantane-1-carboxylate.", "The resulting product is then treated with hydrochloric acid to yield a mixture of diastereomers of methyl 2-aminoadamantane-1-carboxylate hydrochloride.", "The mixture can be separated into individual diastereomers using chromatography techniques." ] } | |
CAS RN |
80103-01-1 |
Molecular Formula |
C12H20ClNO2 |
Molecular Weight |
245.74 g/mol |
IUPAC Name |
methyl 2-aminoadamantane-1-carboxylate;hydrochloride |
InChI |
InChI=1S/C12H19NO2.ClH/c1-15-11(14)12-5-7-2-8(6-12)4-9(3-7)10(12)13;/h7-10H,2-6,13H2,1H3;1H |
InChI Key |
KDWBXERRHHGBST-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C12CC3CC(C1)CC(C3)C2N.Cl |
Purity |
95 |
Origin of Product |
United States |
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